N-[7-(4-morpholinyl)-2,1,3-benzoxadiazol-4-yl]-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide

• IUPAC Name: N-(4-morpholin-4-yl-2,1,3-benzoxadiazol-7-yl)-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C19H17N7O6/c27-19(16-4-1-13(31-16)11-25-10-12(9-20-25)26(28)29)21-14-2-3-15(18-17(14)22-32-23-18)24-5-7-30-8-6-24/h1-4,9-10H,5-8,11H2,(H,21,27)
• InChI Key: XFQFSNTYNMFBGD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C3=NON=C23)NC(=O)C4=CC=C(O4)CN5C=C(C=N5)[N+](=O)[O-]
• Molecular Formula: C19H17N7O6
• Molecular Weight: 439.4 g/mol

Description

N-[7-(4-morpholinyl)-2,1,3-benzoxadiazol-4-yl]-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide is a useful research compound. Its molecular formula is C19H17N7O6 and its molecular weight is 439.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[7-(4-morpholinyl)-2,1,3-benzoxadiazol-4-yl]-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide is 439.12403129 g/mol and the complexity rating of the compound is 690. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[7-(4-morpholinyl)-2,1,3-benzoxadiazol-4-yl]-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[7-(4-morpholinyl)-2,1,3-benzoxadiazol-4-yl]-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activities and Glucosidase Inhibition

Compounds containing structures similar to the morpholine and benzoxadiazol moieties have been studied for their antioxidant activities and glucosidase inhibitory potential. A study detailed the synthesis of benzimidazoles containing the morpholine skeleton, exhibiting significant in vitro antioxidant activities alongside glucosidase inhibition. These findings suggest potential research applications in the development of treatments for oxidative stress-related diseases and diabetes management (Özil, Baltaş, & Parlak, 2018).

Antimycobacterial Screening

Another area of research application involves the synthesis and screening of compounds for antimycobacterial activity. A study synthesized N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives, demonstrating significant in vitro antitubercular activities against Mycobacterium tuberculosis. This suggests a potential application in researching new treatments for tuberculosis (Nayak et al., 2016).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone, bearing structural resemblance to the target compound, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This research indicates the potential application of similar compounds in the development of new anti-inflammatory and analgesic agents, suggesting a role in pharmaceutical research aimed at managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiplasmodial Activities

Research into the antiplasmodial activity of N-acylated furazan-3-amines, related to the structural features of the target compound, reveals potential applications in malaria research. New derivatives exhibited activities against Plasmodium falciparum strains, indicating the significance of such compounds in developing treatments for malaria (Hermann et al., 2021).